Cas no 23672-96-0 (Piperazine-1-carboxylic acid isobutyl ester)

Piperazine-1-carboxylic acid isobutyl ester Properties

Names and Identifiers

• Isobutyl piperazine-1-carboxylate
• 1-PIPERAZINECARBOXYLIC ACID,2-METHYLETHYL ESTER
• 1-piperazino-carboxylic acid isobutyl ester
• 2-methylpropyl piperazine-1-carboxylate
• 23672-96-0
• isobutyl 1-piperazinecarboxylate
• DTXSID60472648
• AKOS000204132
• EN300-61642
• 1-Piperazinecarboxylic acid, 2-methylpropyl ester
• CS-0450013
• Isobutylpiperazine-1-carboxylate
• piperazine-N-carboxylic acid isobutyl ester
• G40210
• Piperazine-1-carboxylic acid isobutyl ester
• KPEKTRARZLEBCG-UHFFFAOYSA-N
• piperazine N-carboxylic acid isobutyl ester
• SCHEMBL112264
• +Expand

• MDL： MFCD11128916
• InChIKey： KPEKTRARZLEBCG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18N2O2/c1-8(2)7-13-9(12)11-5-3-10-4-6-11/h8,10H,3-7H2,1-2H3
• SMILES： CC(C)COC(=O)N1CCNCC1

Computed Properties

• Exact Mass: 186.13694
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 186.136827821g/mol
• Heavy Atom Count: 13
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57
• Boiling Point: 266.0±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 114.7±20.4 °C
• Density: 1.0±0.1 g/cm3